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Compound of Interest

Compound Name: 4-Nitrosalicylic acid

Cat. No.: B050511

The meticulous management of chemical waste is paramount for ensuring a safe and
compliant operational environment for laboratory professionals. This guide provides essential,
step-by-step procedures for the proper disposal of 4-Nitrosalicylic acid, a compound requiring
careful handling due to its hazardous nature. Adherence to these protocols is critical for
personnel safety and environmental protection.

Hazard Profile and Safety Summary

4-Nitrosalicylic acid is classified as a hazardous substance.[1] It is harmful if swallowed,
causes significant skin and eye irritation, and may lead to respiratory irritation.[2][3] Due to
these hazards, it is mandatory to treat this compound and any contaminated materials as

hazardous waste.[1] Disposal down the sink or in regular trash is strictly prohibited.[4][5]

Hazard Classification Data
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Hazard Statement GHS Classification Source

Acute Toxicity, Oral (Category

H302: Harmful if swallowed 2 [2][3]
o Skin Corrosion/Irritation
H315: Causes skin irritation [2][3]
(Category 2)
H319: Causes serious eye Serious Eye Damage/Eye Be
irritation Irritation (Category 2)

) Specific Target Organ Toxicity
H335: May cause respiratory )
o — Single Exposure [2][3]
irritation _ o
(Respiratory tract irritation)

Step-by-Step Disposal Protocol

The required procedure for the disposal of 4-Nitrosalicylic acid and its contaminated materials
is to manage them as hazardous waste through a licensed and approved waste disposal
company.[1][6][7] Some regulations may permit dissolving the material in a combustible solvent
for incineration in a facility equipped with an afterburner and scrubber, but all federal, state, and
local regulations must be strictly followed.[8]

Personal Protective Equipment (PPE)

Before handling the chemical for disposal, ensure you are wearing the appropriate personal
protective equipment:

» Eye Protection: Safety glasses with side-shields or goggles are required.[8] A face shield
may be necessary depending on the situation.[8]

e Hand Protection: Wear suitable chemical-resistant protective gloves.[2][8]
o Body Protection: A laboratory coat or other protective clothing is necessary.[8]

» Respiratory Protection: If dust or aerosols may be generated, use a dust respirator.[8]

Waste Collection and Segregation
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Proper segregation and containment are the first steps in the disposal process.

e Solid Waste: Collect any surplus, expired, or contaminated solid 4-Nitrosalicylic acid in a
designated hazardous waste container.[1] The container should be robust, chemically
resistant, and have a secure, tightly closing lid.[1][9]

» Liquid Waste (Solutions): If the compound is in a solvent, it must be collected in a designated
liquid hazardous waste container.[1] Ensure the solvent and other contents of the container
are compatible to avoid hazardous reactions.[5]

o Contaminated Materials: Any items contaminated with 4-Nitrosalicylic acid, such as pipette
tips, gloves, and absorbent materials from spill cleanups, must also be collected and
disposed of as hazardous waste.[5][8]

o Empty Containers: Empty containers that held 4-Nitrosalicylic acid must be managed as
hazardous waste unless they have been triple-rinsed with a suitable solvent.[1] The rinsate
from this cleaning process is considered hazardous and must be collected as hazardous
liquid waste.[1]

Container Labeling and Storage

Proper labeling and storage prevent accidents and ensure compliant disposal.

e Labeling: The hazardous waste container must be clearly labeled with the following
information[1][9]:

o The words "HAZARDOUS WASTE"

o The full chemical name: "4-Nitrosalicylic acid"

o The associated hazards (e.g., "Irritant,” "Toxic")[1]
o The accumulation start date[1]

o Storage: Store the hazardous waste container in a designated, well-ventilated, and secure
area.[1] It must be kept away from incompatible materials such as strong oxidizing agents
and strong bases.[8][10] The container must be kept tightly closed except when adding
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waste.[9] For liquid waste, the storage area should have secondary containment to prevent
the spread of material in case of a leak.[1][5]

Arranging for Final Disposal

o Contact Professionals: Contact your institution's Environmental Health and Safety (EHS)
department or a licensed hazardous waste disposal company to arrange for pickup.[1]

» Provide Documentation: You will need to provide the disposal company with the Safety Data
Sheet (SDS) for 4-Nitrosalicylic acid.[1]

Emergency Procedures: Spill Cleanup

In the event of a spill, immediate and safe cleanup is crucial.

o Evacuate and Secure: Keep unnecessary personnel away from the spill area.[8]

o Use PPE: Wear the appropriate PPE as described above before attempting cleanup.[8]
o Containment: Prevent the spilled product from entering drains.[2][8]

o Cleanup: For solid spills, carefully sweep the material to collect it into an airtight container,
taking care not to disperse dust.[8] All collected material and contaminated cleaning supplies
should be treated as hazardous waste and disposed of accordingly.[5][8]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 4-Nitrosalicylic
acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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